![molecular formula C18H12F2N4O3S B2603014 N-(4-fluoro-3-nitrophenyl)-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide CAS No. 941931-11-9](/img/structure/B2603014.png)
N-(4-fluoro-3-nitrophenyl)-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluoro-3-nitrophenyl)-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide is a chemical compound that has been synthesized for scientific research purposes. This compound has shown potential for use in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Metabolic Studies and Pharmacokinetics
- Metabolism of Flutamide : Research on the metabolism of flutamide, a compound with similarities in structure, has revealed insights into its metabolic pathways and the formation of potentially reactive toxic metabolites. This includes the detection of new metabolites and their implications for drug safety and efficacy (Goda et al., 2006).
Antimicrobial Activity
- Synthesis and Evaluation of Antimicrobial Agents : Compounds with sulfonamide moieties, similar to the target compound, have been synthesized and evaluated for antimicrobial properties. These studies offer insights into the potential use of such compounds in developing new antimicrobial agents (Darwish et al., 2014).
Chemical Synthesis and Characterization
- Synthesis of Pyridazin-3-one Derivatives : Research into the synthesis of novel classes of compounds, including pyridazin-3-one derivatives, offers insights into the methodologies that could be applicable for synthesizing and characterizing compounds similar to the target chemical (Ibrahim & Behbehani, 2014).
Pharmacological Evaluation
- Glutaminase Inhibitors : The design, synthesis, and evaluation of compounds as glutaminase inhibitors, for example, BPTES analogs, provide a framework for understanding how similar compounds might be evaluated for their pharmacological activities, including potential anticancer applications (Shukla et al., 2012).
Molecular Docking Studies
- Antiviral Potency Against SARS-CoV-2 : Molecular docking studies of compounds with potential antiviral activities against SARS-CoV-2 offer insights into the computational approaches used to evaluate the binding efficiency and potential efficacy of novel therapeutic agents (Mary et al., 2020).
properties
IUPAC Name |
N-(4-fluoro-3-nitrophenyl)-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12F2N4O3S/c19-12-3-1-11(2-4-12)15-7-8-18(23-22-15)28-10-17(25)21-13-5-6-14(20)16(9-13)24(26)27/h1-9H,10H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNLYYMZIQOIBIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN=C(C=C2)SCC(=O)NC3=CC(=C(C=C3)F)[N+](=O)[O-])F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12F2N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.